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Compound of Interest

Compound Name: 3-Amino-2-cyclohexen-1-one

Cat. No.: B1266254

An In-depth Technical Guide to 3-Amino-2-cyclohexen-1-one

Introduction

3-Amino-2-cyclohexen-1-one (CAS No. 5220-49-5) is a cyclic enaminone, a class of organic
compounds characterized by an amine group and a ketone conjugated through a carbon-
carbon double bond within a six-membered ring.[1] It serves as a valuable and versatile
intermediate in organic synthesis.[1] Its structural features make it a key building block for the
construction of a wide range of biologically active compounds and functionally significant
heterocyclic systems, including pyridines, quinolines, and various therapeutic agent analogues.
[1][2] This document provides a comprehensive overview of its physical, chemical, and
spectroscopic properties, along with detailed experimental protocols for its synthesis.

Physical and Chemical Properties

3-Amino-2-cyclohexen-1-one typically appears as a dark yellow to light yellow or brown
crystalline solid.[3][4] It is soluble in solvents like methanol.[4]

Table 2.1: Physical Properties of 3-Amino-2-cyclohexen-1-one
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Property Value Source(s)
CAS Number 5220-49-5 [2][3][5][6]
Molecular Formula CeHsNO [B15171[8]
Molecular Weight 111.14 g/mol [B151[71[9]
Melting Point 129-133 °C [21[41[5]
Boiling Point 212.4 £ 30.0 °C (Predicted) [41[5]
Density 1.091 + 0.06 g/cm? (Predicted) [415]

Light yellow to brown
Appearance ) [4]
crystalline powder

pKa 5.65 + 0.20 (Predicted) [4]
Flash Point 127.1°C [5]
Vapor Pressure 0.00263 mmHg at 25°C [5]
Refractive Index 1.558 [5]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3-Amino-2-
cyclohexen-1-one. Key data from various analytical techniques are summarized below.

Table 3.1: Spectroscopic Data for 3-Amino-2-cyclohexen-1-one
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Technique

Data and Interpretation

Source(s)

1H NMR

(400 MHz, CDCls): 8 5.23 (s,
1H), 3.20 (bs, 1H), 2.37 (m,
2H), 2.28 (m, 2H), 1.97 (m,
2H).

[3]

13C NMR

Spectra available in DMSO-ds.

[71(10]

Infrared (IR)

Spectra available via KBr
wafer, Nujol, and ATR
techniques. Characteristic
peaks include C=C stretching
(~1640 cm~1) and C-H
stretching (~2950-3100 cm™1),

[71(8][10][11]

Mass Spec. (MS)

Molecular ion peak
corresponding to the molecular
weight of 111.

[7](8]

Chemical Reactivity and Applications

3-Amino-2-cyclohexen-1-one is a stable compound under standard conditions but exhibits

reactivity characteristic of enaminones.[1] It is a key synthon for creating compounds with

potential biological activity, such as dopamine autoreceptor agonists, acetylcholinesterase

inhibitors, and anticonvulsants.[1] For instance, it has been utilized in the synthesis of 2-amino-

5-ox0-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitriles.[2][4] Furthermore, derivatives of this

molecule have been investigated as novel antagonists for the CXCR2 chemokine receptor,

indicating its potential in developing treatments for inflammatory diseases.[12]

Safety and Handling

According to GHS classifications, 3-Amino-2-cyclohexen-1-one is an irritant.[4][7] It is known

to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation

(H335).[4][6][7] Standard laboratory safety precautions, including the use of personal protective

equipment such as gloves and safety glasses, should be employed during handling.[4]

Experimental Protocols: Synthesis
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Several methods for the synthesis of 3-Amino-2-cyclohexen-1-one have been reported. The
most common and practical approaches start from 1,3-cyclohexanedione or 3-aminophenol.[1]

[2]

Protocol 1: Condensation of 1,3-Cyclohexanedione with
Ammonium Acetate

This method is a straightforward, high-yielding procedure involving the direct condensation of
1,3-cyclohexanedione with an ammonia source.[2][4]

Materials:

1,3-Cyclohexanedione (0.03 mol)

o Ammonium acetate (0.039 mol)

» Ethyl acetate

e 100 mL three-necked flask

e Oil bath

 Stirring apparatus

« Filtration apparatus

Procedure:

Add 1,3-cyclohexanedione (0.03 mol) and ammonium acetate (0.039 mol) to a 100 mL three-
necked flask.[2][4]

o Stir the mixture thoroughly to ensure homogeneity.[2][4]
e Place the flask in an oil bath and heat to 110°C for 15 minutes.[2][4]

 After the reaction is complete, remove the flask from the oil bath and allow it to cool to room
temperature, during which the product will solidify.[2][4]
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e Add 10 mL of ethyl acetate to the solidified mixture and heat gently to dissolve the solid.[2][4]
e Cool the solution to 0°C to induce crystallization.[2][4]

o Collect the precipitated yellow crystals by filtration and dry them to obtain the final product.[2]

[4]

This protocol typically results in a yield of approximately 93.6%.[2][4]
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Caption: Workflow for the synthesis of 3-Amino-2-cyclohexen-1-one from 1,3-
cyclohexanedione.

Protocol 2: Catalytic Hydrogenation of 3-Aminophenol

This protocol represents an environmentally benign and highly efficient catalytic process.[1][13]

Materials:

3-Aminophenol (50.0 mmol)

e 10% Palladium on Carbon (Pd/C) catalyst (10 wt % of substrate)
o Methanol (MeOH, 50 mL)

e Hydrogen (Hz2) gas (balloon pressure)

e Reaction tube suitable for hydrogenation

o Membrane filter (0.22 pm)

Procedure:

e In areaction tube, combine 3-aminophenol (5.46 g, 50.0 mmol) and 10% Pd/C (546 mg) in
50 mL of methanol.[1]

» Seal the tube and perform two vacuum/H: cycles to remove air from the system.[1]
 Stir the mixture at 60°C under an ambient pressure of hydrogen (supplied by a balloon).[1]
e Monitor the reaction for completion, which typically takes around 11 hours.[1]

e Once complete, filter the reaction mixture through a membrane filter to remove the Pd/C
catalyst.[1]

Concentrate the filtrate under reduced pressure to yield the product.[1]

This method provides a high isolated yield (94%) of spectrally pure product without the need for
chromatographic separation.[1]
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Visualization of Synthetic Pathways

The synthesis of 3-Amino-2-cyclohexen-1-one can be achieved from several commercially
available starting materials, highlighting its accessibility for research and development.

Starting Materials
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+ Hz2/ Pd/C
(Catalytic Hydrogenation)

(1,3-Cyclohexanedione)

\

G-Oxohexanenitrile)

/
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(Condensation)

Base Catalyst
(Intramolecular Cyclization)

3-Amino-2-cyclohexen-1-one

Click to download full resolution via product page

Caption: Overview of key synthetic routes to 3-Amino-2-cyclohexen-1-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.chemicalbook.com/SpectrumEN_5220-49-5_IR1.htm
https://sielc.com/3-aminocyclohex-2-en-1-one
https://www.chemicalbook.com/SpectrumEN_5220-49-5_13CNMR.htm
https://docbrown.info/page06/spectra2/cyclohexene-ir.htm
https://docbrown.info/page06/spectra2/cyclohexene-ir.htm
https://docbrown.info/page06/spectra2/cyclohexene-ir.htm
https://deepblue.lib.umich.edu/bitstream/handle/2027.42/143675/cmdc201800027_am.pdf
https://www.semanticscholar.org/paper/A-practical-and-one-pot-procedure-for-the-synthesis-Sajiki-Ikawa/b8f7932a49cb5d79f5f694e7bdefc02318c1c131
https://www.semanticscholar.org/paper/A-practical-and-one-pot-procedure-for-the-synthesis-Sajiki-Ikawa/b8f7932a49cb5d79f5f694e7bdefc02318c1c131
https://www.benchchem.com/product/b1266254#3-amino-2-cyclohexen-1-one-physical-and-chemical-properties
https://www.benchchem.com/product/b1266254#3-amino-2-cyclohexen-1-one-physical-and-chemical-properties
https://www.benchchem.com/product/b1266254#3-amino-2-cyclohexen-1-one-physical-and-chemical-properties
https://www.benchchem.com/product/b1266254#3-amino-2-cyclohexen-1-one-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266254?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

